Cas no 5597-38-6 (2-azabicyclo3.2.2nonane hydrochloride)

• Product Name: 2-azabicyclo3.2.2nonane hydrochloride
• CAS No: 5597-38-6
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD29763431
• CID: 383952
• PubChem ID: 54609695
• Update Time: 2025-06-13

2-azabicyclo3.2.2nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.2.2]nonane,hydrochloride (1:1)
• 4-azabicyclo[3.2.2]nonane,hydrochloride
• 2-azabicyclo3.2.2nonane hydrochloride
• DTXSID10714984
• EN300-263782
• 2-azabicyclo[3.2.2]nonane;hydrochloride
• 2-Azabicyclo[3.2.2]nonane--hydrogen chloride (1/1)
• NSC72068
• 5597-38-6
• 2-azabicyclo[3.2.2]nonane hydrochloride
• 2-azabicyclo[3.2.2]nonanehydrochloride
• NSC-72068

• MDL： MFCD29763431
• Inchi： 1S/C8H15N.ClH/c1-3-8-4-2-7(1)5-6-9-8;/h7-9H,1-6H2;1H
• InChI Key： DSAORSZFGZQSCW-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2CCC1CC2

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 160.089302
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 92.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.915
• Melting Point: 302-304 ºC
• Boiling Point: 188.3°Cat760mmHg
• Flash Point: 60.8°C
• Refractive Index: 1.472
• PSA: 12.03

Additional information on 2-azabicyclo3.2.2nonane hydrochloride

Comprehensive Overview of 2-Azabicyclo[3.2.2]nonane Hydrochloride (CAS No. 5597-38-6): Properties, Applications, and Research Insights

2-Azabicyclo[3.2.2]nonane hydrochloride (CAS No. 5597-38-6) is a bicyclic organic compound featuring a nitrogen atom integrated into its rigid framework. This heterocyclic amine hydrochloride has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential as a versatile synthetic intermediate. The compound's bicyclo[3.2.2]nonane scaffold offers steric constraints that influence reactivity, making it valuable for designing bioactive molecules.

Recent studies highlight the growing interest in nitrogen-containing bicyclic compounds like 2-azabicyclo[3.2.2]nonane for their role in drug discovery. Researchers are exploring its applications in modulating central nervous system (CNS) targets, particularly in the context of neurological disorders—a trending topic aligned with global health priorities. The hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization, a frequently searched term in pharmacokinetics research.

The synthesis of CAS 5597-38-6 typically involves ring-closing strategies or catalytic hydrogenation of precursor imines. Advanced techniques such as asymmetric catalysis (a hot topic in green chemistry forums) are being investigated to produce enantiopure forms, addressing the demand for chiral building blocks in modern drug development. Analytical characterization via NMR spectroscopy and X-ray crystallography confirms the compound's molecular geometry, often discussed in computational chemistry circles.

Beyond pharmaceuticals, 2-azabicyclo[3.2.2]nonane derivatives show promise in material science, particularly for designing ligands in coordination chemistry. Its structural rigidity makes it suitable for creating metal-organic frameworks (MOFs)—a trending subject in nanotechnology searches. The compound's protonatable nitrogen also enables pH-responsive behavior, relevant to smart material applications.

Quality control of 5597-38-6 requires stringent HPLC purity analysis, reflecting industry standards for high-purity chemicals. Stability studies under various conditions (a common query in chemical storage discussions) confirm its robustness as a reagent. Safety data sheets emphasize standard laboratory precautions, while its non-regulated status facilitates research accessibility—an important consideration for academic users.

Future directions for 2-azabicyclo[3.2.2]nonane hydrochloride research may explore its structure-activity relationships (SAR) in greater depth, particularly through molecular docking studies—a technique frequently searched in drug design communities. The compound's potential as a conformational constraint element in peptides could bridge small molecule and biologic therapeutics, two rapidly evolving fields.